Cas no 62069-89-0 (2-Butenethioamide, N-phenyl-3-[(phenylmethyl)amino]-)

2-Butenethioamide, N-phenyl-3-[(phenylmethyl)amino]- structure
62069-89-0 structure
Product Name:2-Butenethioamide, N-phenyl-3-[(phenylmethyl)amino]-
CAS No:62069-89-0
MF:C17H18N2S
MW:282.403222560883
CID:1635167
Update Time:2024-09-12

2-Butenethioamide, N-phenyl-3-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenethioamide, N-phenyl-3-[(phenylmethyl)amino]-
    • Inchi: 1S/C17H18N2S/c1-14(18-13-15-8-4-2-5-9-15)12-17(20)19-16-10-6-3-7-11-16/h2-12,18H,13H2,1H3,(H,19,20)
    • InChI Key: JAKMHDKBOQBIPS-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1)(=S)C=C(NCC1=CC=CC=C1)C

Computed Properties

  • Exact Mass: 282.11924

Experimental Properties

  • Density: 1.162±0.06 g/cm3(Predicted)
  • Melting Point: 96-97 °C
  • Boiling Point: 430.7±55.0 °C(Predicted)
  • PSA: 24.06
  • pka: 10.59±0.70(Predicted)

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